Cas no 3109-01-1 (17-Oxo Betamethasone)
17-Oxo Betamethasone is a synthetic corticosteroid derivative with notable anti-inflammatory and immunosuppressive properties. Its chemical structure, characterized by the oxidation at the 17-position, modifies its pharmacological profile compared to parent compounds like betamethasone. This modification may influence its metabolic stability, potency, and receptor binding affinity. The compound is primarily utilized in research settings to study glucocorticoid receptor interactions and corticosteroid metabolism. Its well-defined structure makes it a valuable reference standard in analytical chemistry and pharmaceutical development. Researchers appreciate its consistent purity and stability, which facilitate reproducible experimental outcomes in studies involving inflammatory pathways or steroid hormone mechanisms.
17-Oxo Betamethasone structure
Product Name:17-Oxo Betamethasone
CAS No:3109-01-1
MF:C20H25FO3
MW:332.409109830856
CID:305230
Update Time:2025-06-08
17-Oxo Betamethasone Chemical and Physical Properties
Names and Identifiers
-
- Androsta-1,4-diene-3,17-dione,9-fluoro-11-hydroxy-16-methyl-, (11b,16b)-
- 17-Oxo Betamethasone
- (8S,9R,10S,11S,13S,14S,16S)-9-fluoro-11-hydroxy-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthrene-3,17-dione
- Androsta-1,4-diene-3,17-dione,9-fluoro-11b-hydroxy-16b-methyl- (8CI)
- 9a-Fluoro-11b-hydroxy-16b-methyl-1,4-androstadiene-3,17-dione
- NSC 52437
- (11beta,16beta)-9-Fluoro-11-hydroxy-16-methylandrosta-1,4-diene-3,17-dione
- 9alpha-Fluoro-11beta-hydroxy-16beta-methyl-1,4-androstadiene-3,17-dione
- Betamethasone-17-ketone
-
- Inchi: 1S/C20H25FO3/c1-11-8-15-14-5-4-12-9-13(22)6-7-19(12,3)20(14,21)16(23)10-18(15,2)17(11)24/h6-7,9,11,14-16,23H,4-5,8,10H2,1-3H3/t11-,14-,15-,16-,18-,19-,20-/m0/s1
- InChI Key: IZLVPOBNINIXJM-BUMFJRDRSA-N
- SMILES: F[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@H](C)C([C@@]1(C)C[C@@H]2O)=O)=O)C
Computed Properties
- Exact Mass: 332.17900
Experimental Properties
- Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 295-297°C
- Solubility: Very slightly soluble (0.21 g/l) (25 º C),
- PSA: 54.37000
- LogP: 3.17230
17-Oxo Betamethasone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O869850-1mg |
17-Oxo Betamethasone |
3109-01-1 | 1mg |
$ 196.00 | 2023-09-06 | ||
| TRC | O869850-2mg |
17-Oxo Betamethasone |
3109-01-1 | 2mg |
$ 379.00 | 2023-04-16 | ||
| TRC | O869850-5mg |
17-Oxo Betamethasone |
3109-01-1 | 5mg |
$ 925.00 | 2023-09-06 | ||
| TRC | O869850-10mg |
17-Oxo Betamethasone |
3109-01-1 | 10mg |
$ 1786.00 | 2023-09-06 | ||
| A2B Chem LLC | AF63379-1mg |
(8S,9R,10S,11S,13S,14S,16S)-9-fluoro-11-hydroxy-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthrene-3,17-dione |
3109-01-1 | 1mg |
$297.00 | 2023-12-31 | ||
| A2B Chem LLC | AF63379-5mg |
(8S,9R,10S,11S,13S,14S,16S)-9-fluoro-11-hydroxy-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthrene-3,17-dione |
3109-01-1 | 5mg |
$953.00 | 2023-12-31 | ||
| A2B Chem LLC | AF63379-10mg |
(8S,9R,10S,11S,13S,14S,16S)-9-fluoro-11-hydroxy-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthrene-3,17-dione |
3109-01-1 | 10mg |
$1728.00 | 2023-12-31 | ||
| A2B Chem LLC | AF63379-25mg |
(8S,9R,10S,11S,13S,14S,16S)-9-fluoro-11-hydroxy-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthrene-3,17-dione |
3109-01-1 | 95% | 25mg |
$344.00 | 2024-04-20 | |
| A2B Chem LLC | AF63379-100mg |
(8S,9R,10S,11S,13S,14S,16S)-9-fluoro-11-hydroxy-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthrene-3,17-dione |
3109-01-1 | 95% | 100mg |
$1010.00 | 2024-04-20 | |
| A2B Chem LLC | AF63379-250mg |
(8S,9R,10S,11S,13S,14S,16S)-9-fluoro-11-hydroxy-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthrene-3,17-dione |
3109-01-1 | 95% | 250mg |
$2010.00 | 2024-04-20 |
17-Oxo Betamethasone Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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